Cas no 946374-78-3 (2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide)

2-(2-Methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide is a synthetic organic compound featuring a multifunctional structure incorporating methoxyphenoxy, morpholine, and thiophene moieties. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for drug discovery targeting neurological or metabolic pathways. The presence of morpholine enhances solubility and bioavailability, while the thiophene group may contribute to binding affinity in receptor interactions. The methoxyphenoxy component could influence pharmacokinetic properties such as metabolic stability. This compound is of interest for researchers exploring novel pharmacophores, given its balanced lipophilicity and hydrogen-bonding capacity, which may optimize drug-like characteristics. Its synthesis requires precise control to ensure purity and reproducibility for experimental applications.
2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide structure
946374-78-3 structure
Product Name:2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide
CAS No:946374-78-3
MF:C19H24N2O4S
MW:376.469863891602
CID:6360015
PubChem ID:16931758
Update Time:2025-05-24

2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide
    • Acetamide, 2-(2-methoxyphenoxy)-N-[2-(4-morpholinyl)-2-(3-thienyl)ethyl]-
    • F2392-0667
    • 2-(2-methoxyphenoxy)-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]acetamide
    • 946374-78-3
    • AKOS024645921
    • 2-(2-methoxyphenoxy)-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)acetamide
    • 2-(2-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide
    • Inchi: 1S/C19H24N2O4S/c1-23-17-4-2-3-5-18(17)25-13-19(22)20-12-16(15-6-11-26-14-15)21-7-9-24-10-8-21/h2-6,11,14,16H,7-10,12-13H2,1H3,(H,20,22)
    • InChI Key: DCHALXJEOHETBB-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(CNC(COC1C=CC=CC=1OC)=O)N1CCOCC1

Computed Properties

  • Exact Mass: 376.14567842g/mol
  • Monoisotopic Mass: 376.14567842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • Density: 1.234±0.06 g/cm3(Predicted)
  • Boiling Point: 588.9±50.0 °C(Predicted)
  • pka: 14.23±0.46(Predicted)

2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide Pricemore >>

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Additional information on 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide

Introduction to Compound with CAS No. 946374-78-3 and Product Name: 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide

Compound with the CAS number 946374-78-3 and the product name 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key pharmacophoric elements that contribute to its biological activity, making it a subject of intense research interest.

The 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide structure is characterized by the presence of a methoxyphenoxyl moiety, a morpholin-4-yl group, and a thiophen-3-yl substituent. These functional groups are strategically positioned to interact with biological targets, thereby modulating cellular processes. The methoxyphenoxyl part, for instance, is known for its ability to enhance binding affinity to certain enzymes and receptors, while the morpholin-4-yl group contributes to metabolic stability and solubility. The thiophen-3-yl moiety is particularly noteworthy for its role in influencing the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The compound in question exemplifies this trend by integrating several pharmacophores into a single molecule. This approach not only increases the compound's potential therapeutic spectrum but also reduces the likelihood of resistance development. The synergistic effects of these functional groups make this compound a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The structural features of 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide suggest that it may interact with neurotransmitter receptors and ion channels, thereby modulating neuronal activity. Preliminary studies have indicated that this compound exhibits properties consistent with those of potential therapeutics for conditions such as epilepsy and depression. These findings are particularly exciting given the unmet medical needs in these areas.

The development of new antiviral agents has also been a priority in recent years, especially in light of global health challenges. The unique chemical properties of this compound make it an attractive candidate for antiviral applications. Specifically, the presence of both aromatic and heterocyclic rings provides multiple sites for interaction with viral enzymes and proteins. This could potentially lead to the development of novel antiviral drugs with improved efficacy and reduced side effects compared to existing treatments.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a underlying factor in numerous diseases, including cardiovascular disorders, arthritis, and cancer. The ability of 2-(2-methoxyphenoxy)-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylacetamide to modulate inflammatory pathways suggests that it could serve as a lead compound for the development of new anti-inflammatory agents. By targeting key inflammatory mediators, this compound may help alleviate symptoms and slow disease progression.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent biological evaluation. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in confirming the structural integrity of the compound.

Beyond its therapeutic potential, this compound also offers insights into drug design principles that could be applied more broadly. The integration of diverse pharmacophores into a single molecule highlights the importance of structural diversity in identifying novel drug candidates. By understanding how different functional groups interact within a molecular framework, researchers can develop more effective strategies for drug discovery.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality. As research progresses, it is anticipated that additional compounds based on similar structural motifs will be developed, further expanding our arsenal against various diseases.

In conclusion,946374-78-3and its corresponding product name,2-(2-methoxyphenoxy)-N-2-(morpholin-4-y1)-2-(thiophen -3 -y1)ethylacetamide, represent a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications across multiple disease areas including neurological disorders,antiviral therapy,and anti-inflammatory conditions. The unique structural features and promising biological activities make this compound an exciting subject for further research and development.

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